Cas no 6103-82-8 (propan-2-yl (1,3-benzothiazol-2-ylsulfanyl)acetate)

• Product Name: propan-2-yl (1,3-benzothiazol-2-ylsulfanyl)acetate
• CAS No: 6103-82-8
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• CID: 1624633
• PubChem ID: 719923
• Update Time: 2025-04-21

propan-2-yl (1,3-benzothiazol-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (1,3-benzothiazol-2-ylsulfanyl)acetate
• acetic acid, 2-(2-benzothiazolylthio)-, 1-methylethyl ester
• Isopropyl (1,3-benzothiazol-2-ylsulfanyl)acetate
• CHEMBL1602711
• BDBM32104
• ChemDiv3_001545
• propan-2-yl 2-(1,3-benzothiazol-2-ylsulfanyl)ethanoate
• IDI1_020511
• DTXSID20976531
• HMS2327H15
• HMS1477G05
• propan-2-yl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• BRD-K52690571-001-01-7
• AKOS001633882
• Propan-2-yl [(1,3-benzothiazol-2-yl)sulfanyl]acetate
• 6103-82-8
• cid_719923
• 2-(1,3-benzothiazol-2-ylthio)acetic acid propan-2-yl ester
• 2-(1,3-benzothiazol-2-ylthio)acetic acid isopropyl ester
• MLS000061472
• isopropyl (1,3-benzothiazol-2-ylthio)acetate
• SMR000070651

• Inchi： 1S/C12H13NO2S2/c1-8(2)15-11(14)7-16-12-13-9-5-3-4-6-10(9)17-12/h3-6,8H,7H2,1-2H3
• InChI Key： WCMLSZGTZCUCPL-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCC(=O)OC(C)C

Computed Properties

• Exact Mass: 267.03889
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 39.19